Methyl 5-bromo-4-phenylthiophene-2-carboxylate

• Molecular Formula: C12H9BrO2S
• Molecular Weight: 297.17 g/mol
• IUPAC Name: methyl 5-bromo-4-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C12H9BrO2S/c1-15-12(14)10-7-9(11(13)16-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: GQQOHCBWQOHEIU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(S1)Br)C2=CC=CC=C2

Description

Methyl 5-bromo-4-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H9BrO2S and its molecular weight is 297.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-phenylthiophene-2-carboxylate (1.8 g) in DCM (18 mL) was added portionwise pyridinium tribromide (13.2 g) at 0° C. The reaction liquid was warmed to 25° C. and then stirred for 45 hours. The reaction mixture was cooled to 0° C., and a saturated aqueous Na2S2O3 solution (100 mL) was slowly added dropwise. The reaction mixture was extracted with DCM (50 mL) three times. The organic layer was washed with brine, dried over MgSO4, and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (automatic purification device, hexane:EtOAc=100:0 to 90:10) to obtain methyl 5-bromo-4-phenylthiophene-2-carboxylate (2.06 g) as a colorless liquid.